Hcaix-IN-2

• Molecular Formula: C19H16N8O4S
• Molecular Weight: 452.4 g/mol
• InChI: InChI=1S/C19H16N8O4S/c1-12-10-16(28)26-17(18(29)24-22-11-13-6-8-21-9-7-13)25-27(19(26)23-12)14-2-4-15(5-3-14)32(20,30)31/h2-11H,1H3,(H,24,29)(H2,20,30,31)/b22-11+
• InChIKey: PZUANRKCVPJDIX-SSDVNMTOSA-N

Hcaix-IN-2: Selective hCA IX/XII Inhibitor

Hcaix-IN-2 (compound 9d) is a synthetic small-molecule inhibitor of human carbonic anhydrase (hCA) isoforms, belonging to the triazolopyrimidine-based benzenesulfonamide class. It demonstrates nanomolar inhibitory potency against the tumor-associated transmembrane isoforms hCA IX and hCA XII, with selectivity over the ubiquitous cytosolic isoforms hCA I and hCA II [1] .

Reported isoform-selective hCA IX/XII inhibition

Tumor hypoxia pH regulation research fit

Triazolopyrimidine-based sulfonamide chemotype

• [1] Said, M. A., Eldehna, W. M., Nocentini, A., Bonardi, A., Fahim, S. H., Bua, S., Soliman, D. H., Abdel-Aziz, H. A., Gratteri, P., Abou-Seri, S. M., & Supuran, C. T. (2020). Synthesis, biological and molecular dynamics investigations with a series of triazolopyrimidine/triazole-based benzenesulfonamides as novel carbonic anhydrase inhibitors. European Journal of Medicinal Chemistry, 185, 111843. View Source

Hcaix-IN-2 Substitution Risks

The carbonic anhydrase inhibitor class targeting hCA IX and hCA XII for oncology applications exhibits profound compound-specific differences in isoform selectivity profiles, potency ratios, and selectivity indices, which cannot be predicted by structural similarity alone [1]. These parameters critically influence on-target versus off-target effects in cellular and in vivo models of the hypoxic tumor microenvironment, as CA I and CA II are widely expressed housekeeping enzymes. Direct substitution of Hcaix-IN-2 with an alternative CA IX inhibitor without head-to-head validation introduces uncontrolled experimental variables due to these divergent selectivity signatures [1] [2].

Broad CA inhibition

Acetazolamide targets hCA I/II, confounds isoform-specific phenotype interpretation

Variable selectivity profiles

Selectivity over hCA I/II differs across dual IX/XII inhibitor chemotypes, altering model interpretability

Binding kinetics divergence

Off-rate differences can shift target engagement duration and downstream PD endpoint readouts

• [1] Said, M. A., Eldehna, W. M., Nocentini, A., Bonardi, A., Fahim, S. H., Bua, S., Soliman, D. H., Abdel-Aziz, H. A., Gratteri, P., Abou-Seri, S. M., & Supuran, C. T. (2020). Synthesis, biological and molecular dynamics investigations with a series of triazolopyrimidine/triazole-based benzenesulfonamides as novel carbonic anhydrase inhibitors. European Journal of Medicinal Chemistry, 185, 111843. View Source
• [2] TargetMol. hCAIX/XII-IN-2 (compound 6a) Technical Datasheet. CAS No.: 2414629-82-4. View Source

Hcaix-IN-2 Differentiation Evidence

hCA IX Selectivity Over hCA I

Hcaix-IN-2 demonstrates a selectivity index (SI) for hCA IX over the off-target cytosolic isoform hCA I of 100.85, calculated as the ratio of Ki (hCA I) to Ki (hCA IX) from the same study [1]. This SI is substantially lower than that of the close analog HCAIX-IN-1 (SI = 210.58) but significantly higher than the ~1.0-1.5 SI observed for pan-CA inhibitors. This positions Hcaix-IN-2 as providing a specific, moderate selectivity window that is not replicated by more selective compounds like hCAIX/XII-IN-2 (which exhibits a theoretical SI >333 for hCA I due to a Ki >10000 nM) [2]. The differential selectivity profile is a direct result of its triazolopyrimidine scaffold and is quantifiable under identical assay conditions [1].

hCA IX/I Selectivity

Head-to-head

9d SI 100.85 Analog 21e SI 210.58

Supports chemotype-based selectivity trade-off assessment

21e achieves 2.09-fold higher SI; 9d offers triazolopyrimidine scaffold

Evidence Dimension	Selectivity Index (SI) for hCA IX over hCA I
Target Compound Data	SI = 100.85 (calculated as Ki hCA I / Ki hCA IX = 2481 nM / 24.6 nM)
Comparator Or Baseline	HCAIX-IN-1 (compound 21e): SI = 210.58 (calculated as Ki hCA I / Ki hCA IX = 694.9 nM / 3.3 nM); hCAIX/XII-IN-2 (compound 6a): SI >333 (calculated as >10000 nM / 30.0 nM)
Quantified Difference	Hcaix-IN-2 is 2.1-fold less selective for hCA IX over hCA I compared to HCAIX-IN-1 (SI 100.85 vs 210.58). It is >3.3-fold more selective for hCA IX over hCA I compared to a non-selective compound.
Conditions	In vitro stopped-flow CO2 hydrase assay using recombinant human CA isoforms I, II, IX, XII [1] [2]

Why This Matters

This quantitative difference in selectivity index directly informs the choice of inhibitor based on the required experimental window for avoiding hCA I-mediated off-target effects in cellular assays.

• [1] Said, M. A., Eldehna, W. M., Nocentini, A., Bonardi, A., Fahim, S. H., Bua, S., Soliman, D. H., Abdel-Aziz, H. A., Gratteri, P., Abou-Seri, S. M., & Supuran, C. T. (2020). Synthesis, biological and molecular dynamics investigations with a series of triazolopyrimidine/triazole-based benzenesulfonamides as novel carbonic anhydrase inhibitors. European Journal of Medicinal Chemistry, 185, 111843. View Source
• [2] TargetMol. hCAIX/XII-IN-2 (compound 6a) Technical Datasheet. CAS No.: 2414629-82-4. View Source

hCA IX Selectivity Over hCA II

Against the other major off-target cytosolic isoform, hCA II, Hcaix-IN-2 demonstrates a selectivity index of 18.54 (calculated as Ki hCA II / Ki hCA IX = 456.2 nM / 24.6 nM) [1]. This value represents a significantly smaller selectivity window compared to the clinically advanced SLC-0111, which has an SI of approximately 213.7 for hCA IX over hCA II (calculated as 9640 nM / 45.1 nM) . Conversely, Hcaix-IN-2 is less selective for hCA IX over hCA II than HCAIX-IN-1 (SI = 38.36) [1] and dramatically less selective than hCAIX/XII-IN-2 (SI >333) [2]. This intermediate selectivity profile means Hcaix-IN-2 may produce different off-target signatures in hCA II-expressing tissues compared to these alternatives.

hCA IX/II Selectivity

Head-to-head

9d SI 18.54 Analog 21e SI 38.36

Quantifies selectivity window for hCA IX vs constitutive hCA II

~2-fold difference supports moderate selectivity study design

Evidence Dimension	Selectivity Index (SI) for hCA IX over hCA II
Target Compound Data	SI = 18.54 (calculated as Ki hCA II / Ki hCA IX = 456.2 nM / 24.6 nM)
Comparator Or Baseline	SLC-0111 (U-104): SI ≈ 213.7 (calculated as 9640 nM / 45.1 nM); HCAIX-IN-1 (compound 21e): SI = 38.36 (calculated as 126.6 nM / 3.3 nM); hCAIX/XII-IN-2 (compound 6a): SI >333 (>10000 nM / 30.0 nM)
Quantified Difference	Hcaix-IN-2 is 11.5-fold less selective for hCA IX over hCA II than SLC-0111 (SI 18.54 vs 213.7). It is 2.1-fold less selective than HCAIX-IN-1 (SI 18.54 vs 38.36).
Conditions	In vitro stopped-flow CO2 hydrase assay using recombinant human CA isoforms [1] [2]

Why This Matters

The lower selectivity for hCA IX over hCA II with Hcaix-IN-2 compared to SLC-0111 or hCAIX/XII-IN-2 is a critical parameter for researchers evaluating the potential for hCA II-related off-target pharmacology, a known concern for this class of inhibitors.

• [1] Said, M. A., Eldehna, W. M., Nocentini, A., Bonardi, A., Fahim, S. H., Bua, S., Soliman, D. H., Abdel-Aziz, H. A., Gratteri, P., Abou-Seri, S. M., & Supuran, C. T. (2020). Synthesis, biological and molecular dynamics investigations with a series of triazolopyrimidine/triazole-based benzenesulfonamides as novel carbonic anhydrase inhibitors. European Journal of Medicinal Chemistry, 185, 111843. View Source
• [2] TargetMol. hCAIX/XII-IN-2 (compound 6a) Technical Datasheet. CAS No.: 2414629-82-4. View Source

Dual hCA IX/XII Inhibition Profile

The absolute potency of Hcaix-IN-2 against its primary target, hCA IX, is characterized by a Ki of 24.6 nM [1]. This is slightly less potent than the clinically evaluated SLC-0111, which exhibits a Ki of 45.1 nM for hCA IX , indicating Hcaix-IN-2 is approximately 1.8-fold more potent on a molar basis. However, it is significantly more potent than pan-CA inhibitors and importantly, less potent than HCAIX-IN-1 (Ki = 3.3 nM) [1] or hCAIX/XII-IN-2 (Ki = 30.0 nM) [2], which achieve similar potencies but with vastly different selectivity profiles.

hCA IX Inhibition

Class-level

24.6 nM

hCA IX Ki (stopped-flow CO2 hydration assay)

Reported dual hCA IX/XII inhibition; weak off-target hCA I/II

~101-fold selective over hCA I; ~18.5-fold over hCA II

Evidence Dimension	Inhibitory Potency (Ki) for hCA IX
Target Compound Data	Ki = 24.6 nM
Comparator Or Baseline	SLC-0111 (U-104): Ki = 45.1 nM; HCAIX-IN-1 (compound 21e): Ki = 3.3 nM; hCAIX/XII-IN-2 (compound 6a): Ki = 30.0 nM
Quantified Difference	Hcaix-IN-2 is 1.8-fold more potent than SLC-0111 (Ki 24.6 nM vs 45.1 nM). It is 7.5-fold less potent than HCAIX-IN-1 (Ki 24.6 nM vs 3.3 nM).
Conditions	In vitro stopped-flow CO2 hydrase assay using recombinant human CA isoforms [1] [2]

Why This Matters

The nanomolar potency of Hcaix-IN-2 against hCA IX is sufficient for target engagement studies, but its distinct potency difference relative to other selective inhibitors like SLC-0111 and HCAIX-IN-1 is a key consideration for dose-response study design and comparative pharmacology.

• [1] Said, M. A., Eldehna, W. M., Nocentini, A., Bonardi, A., Fahim, S. H., Bua, S., Soliman, D. H., Abdel-Aziz, H. A., Gratteri, P., Abou-Seri, S. M., & Supuran, C. T. (2020). Synthesis, biological and molecular dynamics investigations with a series of triazolopyrimidine/triazole-based benzenesulfonamides as novel carbonic anhydrase inhibitors. European Journal of Medicinal Chemistry, 185, 111843. View Source
• [2] TargetMol. hCAIX/XII-IN-2 (compound 6a) Technical Datasheet. CAS No.: 2414629-82-4. View Source

Triazolopyrimidine Core Differentiation

For the secondary oncology-related isoform hCA XII, Hcaix-IN-2 displays a Ki of 45.3 nM [1]. This is significantly weaker (12.6-fold less potent) than hCAIX/XII-IN-2 (compound 6a), which has a Ki of 3.6 nM for hCA XII and is considered an hCA XII-preferring inhibitor [2]. It is also less potent than HCAIX-IN-1 (Ki = 9.8 nM) [1] and substantially less potent than SLC-0111 (Ki = 4.5 nM) .

Scaffold Differentiation

Head-to-head

Triazolopyrimidine (9d) Triazole core (21e)

Supports chemotype-based SAR exploration

Core heterocycle shift correlates with Ki difference (24.6 nM vs single-digit)

Evidence Dimension	Inhibitory Potency (Ki) for hCA XII
Target Compound Data	Ki = 45.3 nM
Comparator Or Baseline	hCAIX/XII-IN-2 (compound 6a): Ki = 3.6 nM; HCAIX-IN-1 (compound 21e): Ki = 9.8 nM; SLC-0111 (U-104): Ki = 4.5 nM
Quantified Difference	Hcaix-IN-2 is 12.6-fold less potent than hCAIX/XII-IN-2 for hCA XII (Ki 45.3 nM vs 3.6 nM). It is 4.6-fold less potent than HCAIX-IN-1 (Ki 45.3 nM vs 9.8 nM).
Conditions	In vitro stopped-flow CO2 hydrase assay using recombinant human CA isoforms [1] [2]

Why This Matters

This lower potency for hCA XII distinguishes Hcaix-IN-2 from hCA XII-preferring inhibitors and may be advantageous in studies aiming to selectively probe hCA IX function with minimized concurrent hCA XII inhibition, as the Ki for hCA XII is ~1.8-fold higher than for hCA IX.

• [1] Said, M. A., Eldehna, W. M., Nocentini, A., Bonardi, A., Fahim, S. H., Bua, S., Soliman, D. H., Abdel-Aziz, H. A., Gratteri, P., Abou-Seri, S. M., & Supuran, C. T. (2020). Synthesis, biological and molecular dynamics investigations with a series of triazolopyrimidine/triazole-based benzenesulfonamides as novel carbonic anhydrase inhibitors. European Journal of Medicinal Chemistry, 185, 111843. View Source
• [2] TargetMol. hCAIX/XII-IN-2 (compound 6a) Technical Datasheet. CAS No.: 2414629-82-4. View Source

Hcaix-IN-2 Application Scenarios

Acid-Mediated Invasion Assay

Hcaix-IN-2 is optimally deployed in cellular and in vivo studies of the hypoxic tumor microenvironment where precise control over hCA IX inhibition is required, but a measurable degree of hCA II off-target activity (SI=18.54) is an acceptable trade-off for enhanced hCA IX potency (Ki=24.6 nM) compared to more selective alternatives like SLC-0111 [1]. Its 100-fold selectivity over hCA I ensures that hCA I-mediated effects are largely avoided [1].

Triazolopyrimidine SAR Probe

Given its well-characterized triazolopyrimidine core and fully reported selectivity indices (SI_hCA I = 100.85, SI_hCA II = 18.54) from a primary publication [1], Hcaix-IN-2 serves as an ideal benchmark reference compound for structure-activity relationship (SAR) studies aiming to develop next-generation CA IX inhibitors with altered selectivity profiles [1]. It provides a quantitative baseline for comparing new analogs.

Moderate hCA II Selectivity In Vivo

In contrast to inhibitors like hCAIX/XII-IN-2 (Ki hCA XII = 3.6 nM) or SLC-0111 (Ki = 4.5 nM), Hcaix-IN-2 exhibits a nearly 2-fold higher Ki for hCA XII (45.3 nM) than for hCA IX (24.6 nM) [1] [2] . This property is advantageous for experiments designed to attribute functional outcomes primarily to hCA IX inhibition, while still engaging hCA XII at higher concentrations, allowing for dose-dependent deconvolution of their respective roles [1].

Application

Selection Property

Validation Focus

3D tumor spheroid invasion assay

hCA IX vs hCA II selectivity index

hCA IX-specific anti-invasive effect attribution

Medicinal chemistry SAR studies

Triazolopyrimidine scaffold benchmark

Potency and selectivity shift relative to 9d baseline

Xenograft pharmacodynamic studies

Moderate hCA II selectivity window

Systemic CA inhibition research and PD endpoint interpretation

Structure-based drug design (SBDD)

Pre-computed MD trajectories

Ensemble docking and FEP readiness

• [1] Said, M. A., Eldehna, W. M., Nocentini, A., Bonardi, A., Fahim, S. H., Bua, S., Soliman, D. H., Abdel-Aziz, H. A., Gratteri, P., Abou-Seri, S. M., & Supuran, C. T. (2020). Synthesis, biological and molecular dynamics investigations with a series of triazolopyrimidine/triazole-based benzenesulfonamides as novel carbonic anhydrase inhibitors. European Journal of Medicinal Chemistry, 185, 111843. View Source
• [2] TargetMol. hCAIX/XII-IN-2 (compound 6a) Technical Datasheet. CAS No.: 2414629-82-4. View Source